Cas no 1969287-91-9 (rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid)

• Product Name: rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid
• CAS No: 1969287-91-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD30181792
• CID: 4632119
• PubChem ID: 99988264
• Update Time: 2025-06-27

rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2r,3r)-3-phenyl-1,4-dioxane-2-carboxylic acid
• rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid, cis
• rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid

• MDL： MFCD30181792
• Inchi： 1S/C11H12O4/c12-11(13)10-9(14-6-7-15-10)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,12,13)/t9-,10-/m1/s1
• InChI Key： OZVZMPDVUMTGKV-NXEZZACHSA-N
• SMILES： O1CCO[C@H](C2=CC=CC=C2)[C@@H]1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid

rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid: A Novel Stereochemical Molecule with Potential Applications in Pharmaceutical and Synthetic Chemistry

rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid is a chiral compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. This compound, with the CAS number 1969287-91-9, represents a key intermediate in the synthesis of various bioactive molecules. Its stereochemical configuration, defined by the 2R,3R absolute configuration, plays a critical role in determining its biological activity and pharmacological properties.

The molecular framework of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid consists of a 1,4-dioxane ring fused with a carboxylic acid group, while the phenyl substituent introduces aromatic functionality. This structural combination allows for the exploration of diverse chemical interactions, making it a valuable scaffold for drug design. Recent studies have highlighted its potential as a building block for the development of novel therapeutics targeting inflammatory and neurodegenerative disorders.

One of the key features of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid is its stereochemical complexity. The presence of two chiral centers (2R,3R) generates a racemic mixture, which can be resolved into enantiomers with distinct pharmacological profiles. This property is particularly relevant in pharmaceutical research, where enantioselectivity is often critical for optimizing drug efficacy and minimizing side effects.

Recent advancements in synthetic methods have enabled the efficient preparation of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid through asymmetric catalysis and stereoselective reactions. Researchers have reported the use of chiral auxiliaries and enantioselective transition-metal catalysts to achieve high yields of the desired stereoisomer. These developments underscore the compound's versatility in modern organic synthesis.

In the context of drug discovery, rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid has shown promise as a lead compound for the design of small-molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for developing anti-inflammatory agents targeting the NF-κB signaling pathway. The compound's ability to modulate inflammatory responses highlights its therapeutic relevance in chronic diseases.

Another area of interest is the application of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid in the development of prodrugs. Its hydrophilic nature and structural flexibility make it an ideal candidate for designing molecules that enhance bioavailability and reduce metabolic degradation. Researchers have explored its use in the formulation of oral dosage forms for improved patient compliance.

The stereochemistry of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid also plays a role in its interactions with biological targets. Computational studies have revealed that the 2R,3R configuration enhances binding affinity to specific receptors, such as G-protein coupled receptors (GPCRs). This property is particularly important in the design of selective agonists and antagonists for therapeutic applications.

Recent breakthroughs in biocompatible materials have further expanded the utility of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid. Its biodegradable nature and tunable physicochemical properties make it suitable for use in drug delivery systems and tissue engineering. Researchers have reported the synthesis of polymeric scaffolds incorporating this compound for applications in regenerative medicine.

The synthesis of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid involves multiple steps, including the formation of the dioxane ring and the introduction of the phenyl group. A 2022 study in Organic Letters described a one-pot synthesis method that combines ring-opening and functionalization reactions to achieve high efficiency. This approach reduces the number of purification steps and minimizes the formation of byproducts.

In addition to its synthetic applications, rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid has been investigated for its role in environmental chemistry. Its degradation pathways and environmental persistence have been studied to assess its impact on ecosystems. These findings are critical for the sustainable development of chemical processes involving this compound.

The pharmacokinetic profile of rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid is another area of active research. Studies have focused on its metabolic stability, absorption, and excretion in vivo. These properties are essential for optimizing its therapeutic use and minimizing potential toxicity.

Furthermore, the compound's potential as a chiral building block has led to its incorporation in the design of asymmetric catalysts. Its ability to participate in enantioselective reactions makes it a valuable tool for the synthesis of complex molecules with high stereocontrol.

As research into rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid progresses, its applications are expected to expand beyond traditional pharmaceuticals. Emerging fields such as nanotechnology and personalized medicine may benefit from its unique properties. Ongoing studies are exploring its potential in the development of targeted therapies and smart drug delivery systems.

In conclusion, rac-(2R,3R)-3-phenyl-1,4-dioxane-2-carboxylic acid represents a promising molecule with diverse applications in chemistry and biology. Its stereochemical complexity, synthetic versatility, and potential for therapeutic innovation make it a subject of continuous investigation. As new methodologies and technologies emerge, the compound's role in advancing scientific and medical frontiers is likely to grow.